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Compound of Interest

Compound Name:
5-Ethyl-2,4-dimethylaniline

hydrochloride

Cat. No.: B594346 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Ethyl-2,4-dimethylaniline hydrochloride
(CAS No. 1244949-51-6) was not readily available in the public domain at the time of this

writing. The following information is compiled from SDSs of structurally related compounds,

such as various isomers of dimethylaniline and xylidine, to provide a presumptive safety profile.

Researchers and drug development professionals should handle this compound with the

utmost caution and perform a thorough risk assessment based on its novel structure and the

known hazards of analogous aromatic amines.

Chemical and Physical Properties
5-Ethyl-2,4-dimethylaniline hydrochloride is an aromatic amine salt.[1] While specific

experimental data for this compound is limited, the properties of related xylidine and

dimethylaniline isomers can provide valuable insights into its expected physical and chemical

characteristics.
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Property Value Source Compound

Molecular Formula C₁₀H₁₆ClN
5-Ethyl-2,4-dimethylaniline

hydrochloride[1]

Molecular Weight 185.69 g/mol
5-Ethyl-2,4-dimethylaniline

hydrochloride[1][2]

Appearance Expected to be a solid General for hydrochloride salts

Melting Point
10 - 12 °C (for 2,6-

dimethylaniline)
2,6-dimethylaniline[3]

Boiling Point 214 °C (for 2,6-dimethylaniline) 2,6-dimethylaniline[3]

Density
0.984 g/cm³ at 25 °C (for 2,6-

dimethylaniline)
2,6-dimethylaniline[3]

LogP (Octanol/Water Partition

Coefficient)
1.96 (for 2,6-dimethylaniline) 2,6-dimethylaniline[3]

Toxicological Data
Aniline derivatives are known for their potential toxicity. Acute effects can include irritation to the

skin, eyes, and respiratory tract. Chronic exposure may pose more severe health risks,

including suspected carcinogenicity. The following table summarizes toxicological data from

related compounds.
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Hazard Classification Details
Source
Compound(s)

Acute Toxicity (Oral) Category 3 or 4

Harmful or toxic if

swallowed.[4] May

cause

methemoglobinemia,

leading to cyanosis.[5]

N,N-Dimethylaniline,

2,5-Dimethylaniline[4]

Acute Toxicity

(Dermal)
Category 3 or 4

Toxic or harmful in

contact with skin.[4]

N,N-Dimethylaniline,

2,5-Dimethylaniline[4]

Acute Toxicity

(Inhalation)
Category 2, 3 or 4

Fatal, toxic, or harmful

if inhaled.[3][4] May

cause respiratory

irritation.[3][5]

2,6-dimethylaniline,

N,N-Dimethylaniline,

2,5-Dimethylaniline[3]

[4]

Skin

Corrosion/Irritation
Category 1 or 2

Causes severe skin

burns or skin irritation.

[5]

2,6-dimethylaniline

hydrochloride[5]

Serious Eye

Damage/Irritation
Category 1 or 2A

Causes serious eye

damage or serious

eye irritation.[3][5]

2,6-dimethylaniline,

2,6-dimethylaniline

hydrochloride[3][5]

Carcinogenicity Category 2
Suspected of causing

cancer.[3][5]

2,6-dimethylaniline,

N,N-Dimethylaniline[3]

[5]

Aquatic Toxicity
Acute Category 2/3,

Chronic Category 2

Toxic to aquatic life

with long-lasting

effects.[3][5]

2,6-dimethylaniline,

N,N-Dimethylaniline[3]

[5]

Experimental Protocols
Given the potential hazards, strict adherence to safety protocols is mandatory when handling 5-
Ethyl-2,4-dimethylaniline hydrochloride.

Handling and Personal Protective Equipment (PPE)
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Methodology:

Engineering Controls: All manipulations of this compound should be performed within a

certified chemical fume hood to avoid inhalation of dust or vapors.[3][6][7] Ensure that an

eyewash station and safety shower are readily accessible.[6]

Personal Protective Equipment:

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[8][9]

Eye/Face Protection: Use chemical safety goggles and a face shield if there is a risk of

splashing.[8]

Skin and Body Protection: A lab coat is required. For larger quantities or in case of a spill,

wear chemical-resistant aprons and boots.[8]

Respiratory Protection: If the substance is aerosolized or if working outside a fume hood, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors/amines is

necessary.[6]

Hygiene Practices: Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or

smoke in the laboratory.[6] Wash hands thoroughly after handling.[6]

Storage
Methodology:

Container: Keep the container tightly closed.[3][8]

Location: Store in a cool, dry, and well-ventilated area.[3][6] The substance should be stored

locked up or in an area accessible only to authorized personnel.[3][5]

Incompatible Materials: Store away from strong oxidizing agents, acids, acid anhydrides, and

acid chlorides.[6][9]

First Aid Measures
Methodology:
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General Advice: In case of exposure, immediately consult a physician and show them the

Safety Data Sheet of a closely related compound.[3][6]

If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention.[3][6]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

skin area with plenty of water for at least 15 minutes.[3][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult an

ophthalmologist.[3][5]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a

poison center or doctor.[3][6]

Hazard and Safety Workflow
The following diagram illustrates the logical flow of safety considerations, from initial hazard

identification to response and disposal.
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Identification & Hazard Assessment
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Emergency Procedures
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Caption: Logical workflow for handling hazardous chemical compounds.
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Spill and Fire Response
Accidental Release Measures
Methodology:

Personal Precautions: Evacuate personnel from the area. Ensure adequate ventilation. Wear

full personal protective equipment, including respiratory protection.[7] Avoid breathing dust or

vapors.[7] Remove all sources of ignition.[6]

Containment and Cleaning: Do not allow the substance to enter drains or waterways.[7]

Carefully sweep up or absorb the spilled material with an inert absorbent (e.g., sand,

vermiculite).[6][7] Place the waste in a suitable, sealed container for disposal.[6]

Firefighting Measures
Methodology:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[3][6] A water spray can be used to cool containers.[6]

Specific Hazards: The compound is likely combustible.[3] Thermal decomposition may

produce toxic and irritating gases, including nitrogen oxides (NOx) and carbon monoxide

(CO).[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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